Cas no 61831-05-8 (Methyl 7-cyanoheptanoate)

• Product Name: Methyl 7-cyanoheptanoate
• CAS No: 61831-05-8
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD32206241
• CID: 465123
• PubChem ID: 14266901
• Update Time: 2025-06-12

Methyl 7-cyanoheptanoate Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7-cyano-, methyl ester
• methyl 7-cyanoheptanoate
• DTXSID50558182
• SCHEMBL5978450
• 61831-05-8
• D93832
• AKOS037645790
• AS-63521
• Methyl 7-cyanoheptanoate

• MDL： MFCD32206241
• Inchi： 1S/C9H15NO2/c1-12-9(11)7-5-3-2-4-6-8-10/h2-7H2,1H3
• InChI Key： RORLVLFXYLXWOM-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCC#N)=O

Computed Properties

• Exact Mass: 169.11035
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.1

Experimental Properties

• PSA: 50.09

Additional information on Methyl 7-cyanoheptanoate

Methyl 7-cyanoheptanoate (CAS No. 61831-05-8): A Comprehensive Overview

Methyl 7-cyanoheptanoate, with the chemical formula C₉H₁₃NO₂ and CAS number 61831-05-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This ester derivative has garnered attention due to its unique structural properties and potential applications in various biochemical processes. The presence of a cyano group at the seventh carbon position imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry.

The compound is primarily synthesized through the esterification of heptanoic acid with methanol in the presence of an acid catalyst. This reaction is a classic example of Fischer esterification, a fundamental process in organic synthesis. The choice of methanol as the reactant not only simplifies the synthesis but also enhances the yield of the desired product. The cyano group, introduced through nucleophilic addition or substitution reactions, significantly influences the compound's chemical behavior, making it a versatile building block for more complex molecules.

In recent years, Methyl 7-cyanoheptanoate has been explored for its potential applications in pharmaceutical research. Its structural motif is reminiscent of natural products found in various organisms, suggesting possible biological activities. For instance, derivatives of this compound have been investigated for their role in enzyme inhibition and modulation of metabolic pathways. The cyano group's ability to participate in hydrogen bonding and its electron-withdrawing nature make it an attractive feature for designing molecules with specific binding affinities.

One of the most intriguing aspects of Methyl 7-cyanoheptanoate is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel heterocyclic compounds, which are known for their diverse pharmacological properties. The cyano group can be further functionalized through reduction to an amine or hydrolysis to a carboxylic acid, providing multiple pathways for structural diversification. This flexibility has made Methyl 7-cyanoheptanoate a cornerstone in medicinal chemistry libraries.

Recent advancements in computational chemistry have also highlighted the importance of Methyl 7-cyanoheptanoate in drug discovery efforts. Molecular modeling studies have demonstrated that modifications at the cyano-substituted position can significantly alter the compound's interaction with biological targets. These insights have guided the design of optimized analogs with enhanced potency and selectivity. Such computational approaches are becoming increasingly integral to modern drug development pipelines, streamlining the identification of promising candidates.

The compound's role extends beyond pharmaceutical applications; it has also found utility in materials science and agrochemical research. In materials science, derivatives of Methyl 7-cyanoheptanoate have been investigated for their potential as monomers or crosslinking agents in polymer synthesis. Their ability to form stable esters and amides makes them suitable for creating advanced materials with tailored properties. Similarly, in agrochemicals, these compounds have been explored as intermediates for developing novel pesticides and herbicides.

The synthesis and handling of Methyl 7-cyanoheptanoate require careful consideration due to its reactivity. Standard laboratory protocols must be followed to ensure safety and optimal yield. The compound's solubility profile also plays a crucial role in its application; it exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate, facilitating its use in various synthetic reactions. However, its limited solubility in water necessitates alternative approaches for certain applications.

Future research directions for Methyl 7-cyanoheptanoate are likely to focus on expanding its chemical space through innovative synthetic methodologies. Techniques such as transition-metal catalysis and organometallic chemistry are expected to provide new avenues for functionalization, enabling the creation of structurally diverse derivatives. Additionally, exploring its biological activity will remain a key objective, particularly in understanding its potential as a lead compound for drug discovery.

In conclusion, Methyl 7-cyanoheptanoate (CAS No. 61831-05-8) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers alike. As our understanding of its properties continues to evolve, so too will its applications in pharmaceuticals, materials science, and beyond. The ongoing exploration of this compound underscores its importance as a building block for innovation.